Cas no 6601-04-3 ((3-methylbutyl)thiourea)

(3-Methylbutyl)thiourea is a thiourea derivative characterized by the substitution of a 3-methylbutyl group on the nitrogen atom. This compound is of interest in organic synthesis and coordination chemistry due to its ability to act as a ligand, forming stable complexes with various metal ions. The branched alkyl chain enhances its solubility in organic solvents, facilitating its use in non-aqueous systems. Additionally, (3-methylbutyl)thiourea exhibits potential applications in corrosion inhibition and as an intermediate in the preparation of heterocyclic compounds. Its structural features contribute to selective reactivity, making it a versatile reagent in specialized chemical transformations. Proper handling is advised due to its thiourea-based toxicity profile.

(3-methylbutyl)thiourea structure

Product Name:(3-methylbutyl)thiourea

CAS No:6601-04-3

MF:C₆H₁₄N₂S

MW:146.253759860992

CID:962971

PubChem ID:2459097

Update Time:2025-06-08

(3-methylbutyl)thiourea Chemical and Physical Properties

Names and Identifiers

- 1-(3-methylbutyl)thiourea
- (3-METHYL-BUTYL)-THIOUREA
- AC1M71BI
- AC1Q1PFO
- AG-G-48506
- CTK5C3370
- Isopentyl-thioharnstoff
- isopentyl-thiourea
- N-(3-methylbutyl)thiourea
- N-Isoamyl-thioharnstoff
- (3-methylbutyl)thiourea
- NCGC00323599-01
- AKOS000118704
- SCHEMBL1101335
- AB01319163-02
- DTXSID30368741
- Isoamylthioharnstoff
- Z56930716
- 3-methylbutylthiourea
- 6601-04-3
- XVKNFXXEGDACNC-UHFFFAOYSA-N
- EN300-06601
- MDL： MFCD04612002
- Inchi： 1S/C6H14N2S/c1-5(2)3-4-8-6(7)9/h5H,3-4H2,1-2H3,(H3,7,8,9)
- InChI Key： XVKNFXXEGDACNC-UHFFFAOYSA-N
- SMILES： S=C(N)NCCC(C)C

Computed Properties

Exact Mass: 146.08792
Monoisotopic Mass: 146.08776963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 91.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 70.1Å²

Experimental Properties

PSA: 38.05

(3-methylbutyl)thiourea Pricemore >>

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Enamine	EN300-06601-0.05g	(3-methylbutyl)thiourea	6601-04-3	95%	0.05g	$42.0	2023-10-28
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